N-[(E)-1-(2,4-Dimethoxyphenyl)-3-[(2E)-2-[(2-hydroxy-5-nitrophenyl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide
N-[(E)-1-(2,4-Dimethoxyphenyl)-3-[(2E)-2-[(2-hydroxy-5-nitrophenyl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0390641
InChI:
InChI=1S/C25H22N4O7/c1-35-20-10-8-17(23(14-20)36-2)13-21(27-24(31)16-6-4-3-5-7-16)25(32)28-26-15-18-12-19(29(33)34)9-11-22(18)30/h3-15,30H,1-2H3,(H,27,31)(H,28,32)/b21-13+,26-15+
SMILES:
COC1=CC(=C(C=C1)C=C(C(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O)NC(=O)C3=CC=CC=C3)OC
Molecular Formula:
C25H22N4O7
Molecular Weight:
490.5g/mol
N-[(E)-1-(2,4-Dimethoxyphenyl)-3-[(2E)-2-[(2-hydroxy-5-nitrophenyl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide
CAS No.:
Cat. No.: VC0390641
Molecular Formula: C25H22N4O7
Molecular Weight: 490.5g/mol
* For research use only. Not for human or veterinary use.
![N-[(E)-1-(2,4-Dimethoxyphenyl)-3-[(2E)-2-[(2-hydroxy-5-nitrophenyl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C25H22N4O7 |
|---|---|
| Molecular Weight | 490.5g/mol |
| IUPAC Name | N-[(E)-1-(2,4-dimethoxyphenyl)-3-[(2E)-2-[(2-hydroxy-5-nitrophenyl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide |
| Standard InChI | InChI=1S/C25H22N4O7/c1-35-20-10-8-17(23(14-20)36-2)13-21(27-24(31)16-6-4-3-5-7-16)25(32)28-26-15-18-12-19(29(33)34)9-11-22(18)30/h3-15,30H,1-2H3,(H,27,31)(H,28,32)/b21-13+,26-15+ |
| Standard InChI Key | VHOAMEPDEWBZHM-YXNRUMOYSA-N |
| SMILES | COC1=CC(=C(C=C1)C=C(C(=O)NN=CC2=C(C=CC(=C2)[N+](=O)[O-])O)NC(=O)C3=CC=CC=C3)OC |
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